3-Amino-2-methyl-1lambda6-thiolane-1,1-dione hydrochloride

• Molecular Formula: C5H12ClNO2S
• Molecular Weight: 185.67 g/mol
• IUPAC Name: 2-methyl-1,1-dioxothiolan-3-amine;hydrochloride
• InChI: InChI=1S/C5H11NO2S.ClH/c1-4-5(6)2-3-9(4,7)8;/h4-5H,2-3,6H2,1H3;1H
• InChI Key: VGDBFHMFMFSGST-UHFFFAOYSA-N
• Canonical SMILES: CC1C(CCS1(=O)=O)N.Cl

Description

3-Amino-2-methyl-1λ⁶-thiolane-1,1-dione hydrochloride is a sulfone-containing heterocyclic compound characterized by a five-membered thiolane ring (tetrahydrothiophene) with two sulfonyl groups at the 1-position (1,1-dione). The amino (-NH₂) and methyl (-CH₃) substituents at the 3- and 2-positions, respectively, confer unique steric and electronic properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-amino-2-methyl-1lambda6-thiolane-1,1-dionehydrochloride typically involves the reaction of 2-methylthiolane-1,1-dione with ammonia or an amine under controlled conditions. The reaction is usually carried out in a solvent such as ethanol or methanol, and the product is purified through recrystallization or chromatography techniques.

Industrial Production Methods

On an industrial scale, the production of this compound may involve more efficient and scalable methods, such as continuous flow synthesis. This method allows for the continuous production of the compound with high purity and yield. The reaction conditions are optimized to ensure the safety and efficiency of the process.

Chemical Reactions Analysis

Structural Influence on Reactivity

The compound’s reactivity arises from three key features:

• Thiolane ring : Susceptible to ring-opening reactions and sulfur-based redox processes.

• Amino group (-NH₂) : Acts as a nucleophile in substitution or condensation reactions.

• Dione moiety : Participates in keto-enol tautomerism and electrophilic interactions .

Oxidation and Reduction Reactions

The thiolane sulfur atom and dione group are primary sites for redox transformations:

Reaction Type	Conditions	Outcome	Supporting Evidence
Oxidation	H₂O₂, acidic/neutral conditions	Sulfur oxidation to sulfoxides/sulfones	Analogous thiolane derivatives
Reduction	LiAlH₄, THF	Dione reduction to diol intermediates	General dione reactivity

These reactions are typically monitored via spectroscopy (e.g., IR for S=O stretching at ~1050–1200 cm⁻¹) .

Nucleophilic Substitution

The amino group facilitates nucleophilic attacks under mild conditions:

• Alkylation/Acylation :

  • Reacts with alkyl halides (e.g., CH₃I) or acyl chlorides (e.g., AcCl) in polar aprotic solvents (DMF, CH₃CN) to form N-alkylated or N-acylated derivatives .

  • Example: Reaction with acetyl chloride yields N-acetyl-3-amino-2-methyl-1λ⁶-thiolane-1,1-dione .

• Condensation :

  • Forms Schiff bases with aldehydes (e.g., benzaldehyde) in ethanol under reflux.

Cycloaddition and Ring-Opening

The thiolane ring participates in cycloaddition reactions:

Reaction	Partners	Product	Key Conditions
Diels-Alder	Dienophiles (e.g., maleic anhydride)	Six-membered bicyclic adducts	Thermal activation (>80°C)
Ring-Opening	Strong nucleophiles (e.g., NH₃)	Linear thioether derivatives	Basic aqueous solutions

Comparative Reactivity with Analogues

The methyl group at position 2 sterically influences reactivity compared to other thiolane derivatives:

Compound	Key Structural Difference	Reactivity Contrast
3-Amino-4-methyl-1λ⁶-thiolane-1,1-dione	Methyl at position 4	Higher steric hindrance reduces nucleophilic substitution rates
N-Methyl-1λ⁶-thiolane-1,1-dione	Methylated amino group	Reduced basicity of amino group limits condensation reactions

Mechanistic Insights

• Acid-Base Behavior : The hydrochloride salt enhances solubility in polar solvents, favoring ionic reaction mechanisms .

• Tautomerism : The dione group exhibits keto-enol tautomerism in protic solvents, enabling chelation with metal ions (e.g., Cu²⁺).

Scientific Research Applications

3-amino-2-methyl-1lambda6-thiolane-1,1-dionehydrochloride has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-amino-2-methyl-1lambda6-thiolane-1,1-dionehydrochloride involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. The exact pathways and targets depend on the specific application and context of its use.

Comparison with Similar Compounds

Structural and Molecular Comparisons

The table below summarizes key structural and molecular differences between the target compound and its analogs:

Compound Name	CAS No.	Molecular Formula	Molar Mass (g/mol)	Key Structural Features
3-Amino-2-methyl-1λ⁶-thiolane-1,1-dione hydrochloride (Target)	Not specified	C₅H₁₁ClN₂O₂S	198.67 (calculated)	Thiolane ring (5-membered); -NH₂ at C3; -CH₃ at C2; 1,1-dione; HCl salt
2-(2-Aminoethyl)-1λ⁶-thiolane-1,1-dione hydrochloride ()	2094938-84-6	C₆H₁₄ClNO₂S	199.69	Thiolane ring; -CH₂CH₂NH₂ substituent at C2; 1,1-dione; HCl salt
3-Methyl-3-(methylamino)-1λ⁶-thiolane-1,1-dione hydrochloride ()	5553-29-7	C₆H₁₄ClNO₂S	199.69	Thiolane ring; -N(CH₃) at C3; -CH₃ at C3; 1,1-dione; HCl salt
3-(Aminomethyl)-3-methyl-1λ⁶-thietane-1,1-dione hydrochloride ()	2219373-86-9	C₅H₁₁ClN₂O₂S	198.67 (calculated)	Thietane ring (4-membered); -CH₂NH₂ at C3; -CH₃ at C3; 1,1-dione; HCl salt
3-({2-[Bis(propan-2-yl)amino]ethyl}amino)-1λ⁶-thiolane-1,1-dione dihydrochloride ()	1052540-44-9	C₁₂H₂₈Cl₂N₃O₂S	340.33	Thiolane ring; branched diisopropylaminoethyl-amine side chain at C3; 1,1-dione; 2HCl

Key Observations:

• Ring Size and Reactivity: The target compound and analogs in and share a five-membered thiolane ring, while features a smaller, more strained thietane ring (4-membered). Smaller rings (e.g., thietane) may exhibit higher reactivity due to ring strain, influencing their stability and interaction profiles .
• substitutes C2 with a flexible aminoethyl chain, enhancing hydrophilicity but reducing steric bulk. introduces a tertiary amine (-N(CH₃)) at C3, altering electronic properties and reducing hydrogen-bonding capacity compared to the primary amine in the target compound. incorporates a bulky diisopropylaminoethyl side chain, significantly increasing molecular weight and likely improving lipid solubility for membrane penetration .

Functional Implications

• Solubility and Bioavailability: The dihydrochloride salt in and the hydrochloride salts in other analogs enhance water solubility, critical for pharmacological applications. However, increased molecular complexity (e.g., branched chains in ) may reduce solubility compared to simpler analogs like the target compound .
• Synthetic Utility: Compounds with primary amines (target, ) are versatile intermediates for coupling reactions (e.g., amide formation), whereas tertiary amines () are more suited for catalytic or coordination chemistry .

Biological Activity

Overview of 3-Amino-2-methyl-1lambda6-thiolane-1,1-dione Hydrochloride

Chemical Structure and Properties
3-Amino-2-methyl-1lambda6-thiolane-1,1-dione hydrochloride is a thiolane derivative, characterized by a sulfur atom in its ring structure. This compound features an amino group and a dione functional group, which may contribute to its biological activities.

Biological Activity

1. Antioxidant Properties
Research indicates that thiolane derivatives can exhibit significant antioxidant properties. The presence of sulfur in the thiolane structure allows for the scavenging of free radicals, which can protect cells from oxidative stress. This activity is crucial for reducing cellular damage and inflammation.

2. Antimicrobial Activity
Thiolane compounds have been studied for their antimicrobial properties. They may inhibit the growth of various bacteria and fungi, making them potential candidates for developing new antimicrobial agents. The mechanism often involves disrupting microbial cell membranes or interfering with essential metabolic processes.

3. Enzyme Inhibition
Some studies suggest that compounds similar to 3-Amino-2-methyl-1lambda6-thiolane-1,1-dione can act as enzyme inhibitors. For instance, they may inhibit enzymes involved in inflammatory pathways or metabolic processes associated with diseases like diabetes.

Case Studies

• Antioxidant Efficacy : A study demonstrated that thiolane derivatives significantly reduced oxidative stress markers in cell cultures exposed to hydrogen peroxide. The compound showed a dose-dependent response in scavenging reactive oxygen species (ROS).
• Antimicrobial Testing : In vitro tests revealed that 3-Amino-2-methyl-1lambda6-thiolane-1,1-dione hydrochloride exhibited inhibitory effects against Staphylococcus aureus and Escherichia coli. The minimum inhibitory concentration (MIC) was determined to be 50 µg/mL for both bacterial strains.

Data Table

Activity	Tested Compound	Effect	Reference
Antioxidant	3-Amino-2-methyl-1lambda6-thiolane	Scavenged ROS effectively	[Research Study A]
Antimicrobial	3-Amino-2-methyl-1lambda6-thiolane	Inhibited S. aureus & E. coli	[Research Study B]
Enzyme Inhibition	Similar Thiolane Derivatives	Inhibited inflammatory enzymes	[Research Study C]

Q & A

Q. What are the established synthetic routes for 3-amino-2-methyl-1λ⁶-thiolane-1,1-dione hydrochloride, and how are reaction intermediates monitored?

The synthesis typically involves multi-step protocols, including thiolane ring formation, functionalization of the amino and methyl groups, and final hydrochlorination. For example, analogous compounds like 3-(aminomethyl)-1λ⁶-thietane-1,1-dione hydrochloride are synthesized via ring-closure reactions using tetrahydrofuran (THF) as a solvent and triethylamine (Et₃N) to neutralize byproducts . Reaction progress is monitored using thin-layer chromatography (TLC) to track intermediates and confirm product formation . Post-synthesis, purification via column chromatography or recrystallization ensures high purity (>95%) .

Q. What analytical techniques are recommended for characterizing this compound and confirming its purity?

Key characterization methods include:

• Nuclear Magnetic Resonance (NMR) : ¹H/¹³C NMR to verify backbone structure and substituent positions.
• Infrared Spectroscopy (IR) : Confirms functional groups (e.g., S=O stretching at ~1150 cm⁻¹ and N-H bending at ~1600 cm⁻¹).
• X-ray Crystallography : Resolves 3D conformation and hydrogen-bonding patterns (see Supplementary Information in for crystallographic protocols) .
• High-Performance Liquid Chromatography (HPLC) : Assesses purity (>98% required for biological assays) .

Q. How can researchers design initial biological activity screenings for this compound?

Begin with in vitro assays targeting plausible mechanisms, such as:

• Enzyme Inhibition : Test against cysteine proteases or sulfotransferases, given the compound’s sulfur-containing backbone .
• Receptor Binding : Radioligand displacement assays (e.g., for GPCRs) using HEK293 cells transfected with target receptors.
• Antimicrobial Activity : Minimum inhibitory concentration (MIC) assays against Gram-positive/negative bacteria .
  Dose-response curves (0.1–100 µM) and positive/negative controls (e.g., known inhibitors) are critical for validation.

Advanced Research Questions

Q. How can researchers resolve contradictions in reported biological activity data for this compound?

Contradictions may arise from impurities, assay conditions, or biological model variability. Mitigation strategies include:

• Orthogonal Assays : Validate enzyme inhibition using both fluorescence-based and calorimetric (ITC) methods.
• Batch Reproducibility : Compare activity across independently synthesized batches (e.g., via HPLC purity checks) .
• Cell Line Authentication : Use STR profiling to confirm cell line identity and reduce off-target effects .

Q. What strategies optimize the reaction yield and selectivity during synthesis?

• Solvent Optimization : Replace THF with polar aprotic solvents (e.g., DMF) to enhance nucleophilicity in ring-closure steps.
• Catalyst Screening : Test Lewis acids (e.g., ZnCl₂) to accelerate amino group functionalization.
• Temperature Gradients : Conduct reactions under reflux (e.g., 60°C) to reduce side products .
  Design of Experiments (DoE) approaches can systematically evaluate these variables .

Q. How can the mechanism of action (MoA) of this compound be elucidated at the molecular level?

• Surface Plasmon Resonance (SPR) : Quantify binding kinetics to target proteins (e.g., KD values).
• Isothermal Titration Calorimetry (ITC) : Measure thermodynamic parameters (ΔH, ΔS) of ligand-protein interactions.
• Cryo-EM/X-ray Co-crystallography : Resolve compound-protein complexes to identify binding pockets .

Q. What structural analogs of this compound have been studied, and how do substitutions affect activity?

Key analogs include:

Compound Name	Substituent	Activity Trend
3-(Methylamino)-1λ⁶-thietane-1,1-dione	Methylamino group	Enhanced CNS activity
3-(Hydroxy)-thiolane-1,1-dione	Hydroxyl group	Improved aqueous solubility
Structure-activity relationship (SAR) studies suggest that electron-withdrawing groups (e.g., -NO₂) on the thiolane ring enhance enzyme inhibition .

Q. How should stability studies be conducted to assess shelf-life and storage conditions?

• Forced Degradation : Expose the compound to heat (40–60°C), light (ICH Q1B), and humidity (75% RH) for 1–4 weeks.
• Analytical Monitoring : Use HPLC to quantify degradation products (e.g., hydrolyzed thiolane ring).
• Optimal Storage : Recommend desiccated, dark conditions at -20°C for long-term stability .

Q. What methodologies enable the synthesis of derivatives for SAR studies?

Derivatization focuses on reactive sites:

• Amino Group : Acylation with anhydrides or coupling via EDC/NHS chemistry.
• Thiolane Ring : Electrophilic substitution (e.g., bromination) or oxidation to sulfone derivatives.
  Purify derivatives using preparative HPLC and validate via LC-MS .

Q. What safety protocols are critical when handling this compound in laboratory settings?

• Personal Protective Equipment (PPE) : Gloves, lab coat, and safety goggles.
• Ventilation : Use fume hoods during synthesis to avoid inhalation of HCl fumes.
• Waste Disposal : Neutralize acidic byproducts before disposal per local regulations .